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Compound of Interest

Compound Name: LY 341495 disodium salt
Cat. No.: B1191883
Get Quote
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Executive Summary

The choice of solvent for LY 341495 is strictly dictated by its chemical form. While many small
molecule inhibitors require Dimethyl Sulfoxide (DMSO) for solubilization, LY 341495 Disodium
Salt is engineered specifically for aqueous solubility.

 Critical Directive: For the Disodium Salt form, Water or Saline (0.9% NaCl) is the superior
solvent system.

e The DMSO Trap: Researchers often default to DMSO protocols intended for the Free Acid
form. Using high concentrations of DMSO for the Disodium Salt is unnecessary, introduces
solvent toxicity variables, and can lead to ionic solubility issues.

Chemical Profile & Solubility Matrix

Understanding the ionic nature of the compound is the causality behind the protocol choices
below.
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Feature LY 341495 Disodium Salt LY 341495 Free Acid
CAS Number 201943-63-7 (Parent) 201943-63-7
Molecular Weight ~397.33 g/mol ~353.37 g/mol

Primary Solvent

Water / Saline / PBS

DMSO or 1.2 eq NaOH

Solubility Limit

~100 mM (Water)

~17 mM (DMSO + Warm)

In Vivo Vehicle

Saline (pH adjusted)

DMSO/Corn Oil or
NaOH/Saline

Primary Risk

Hygroscopic (absorbs

moisture)

Precipitation upon aqueous

dilution

Solubility Comparison Table

Solubility
(Disodium Salt)

Solvent System

Suitability

Notes

Water (Deionized)

> 50 mM (High) Excellent

Ideal for stock
solutions. Stable at
-20°C.

PBS / Saline (0.9%)

> 25 mM Excellent

Ideal for direct in vivo
injection or in vitro

working solutions.

100% DMSO

Variable / Lower Poor

Not recommended for
the salt form.
Unnecessary organic
solvent load.

Ethanol

Low

Poor

Avoid.

Experimental Protocols
Protocol A: Preparation of Aqueous Stock
(Recommended)
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Application:In vivo (i.p. / i.c.v. injection) and In vitro (Cell culture addition). Rationale: Eliminates
DMSO toxicity (cytotoxicity in culture, neurotoxicity/irritation in animals).

e Calculate Mass: Determine the mass required for a 10 mM or 50 mM stock.
o Example: To make 1 mL of 10 mM stock, use 3.97 mg of LY 341495 Disodium Salt.
e Solubilization:
o Add sterile, deionized water or PBS (pH 7.4) directly to the vial.
o Vortex gently for 30 seconds. The solution should become clear immediately.
o Note: If using the Free Acid by mistake, this step will fail (cloudy suspension).
» pH Verification (Critical Step):
o The disodium salt can slightly alter the pH.
o Test a small aliquot. If pH is outside 7.2-7.6, adjust carefully with 0.1 N HCI or NaOH.
o Self-Validation: A clear, colorless solution at neutral pH confirms successful preparation.
« Sterilization:
o Pass through a 0.22 um PES syringe filter.
e Storage:
o Aliquot into light-protective vials (amber).

o Store at -20°C (stable for up to 6 months). Avoid repeated freeze-thaw cycles (max 3
cycles).

Protocol B: DMSO Stock (Conditional Use)

Application: Only if co-solubilizing with other DMSO-dependent compounds or if using the Free
Acid form.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1191883/docs?utm_src=pdf-body#application-note-solubility-handling-of-ly-341495-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Solvent: Use anhydrous DMSO (Grade = 99.9%).
 Dissolution:
o Add DMSO to the powder.

o Note: If using the Free Acid, gentle warming (40°C) and sonication (5 mins) are often

required to reach 10-15 mM.
e Dilution for Use:

o Dilute the DMSO stock at least 1:1000 into the aqueous assay buffer to keep final DMSO
<0.1%.

o Risk:[1] Watch for "crashing out" (precipitation) when the hydrophobic Free Acid hits the
agueous buffer. This is not a risk with the Disodium Salt in Protocol A.

Biological Context & Mechanism

LY 341495 is a nanomolar-potent antagonist of Group Il metabotropic glutamate receptors
(mGIu2/3).[2][3] It blocks the Gi/o-coupled pathway, preventing the inhibition of cCAMP
production.

Pathway Diagram: mGluR2/3 Antagonism

The following diagram illustrates the blockade of the negative feedback loop on Adenylyl

Cyclase.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Metabotropic_glutamate_receptor
https://pubmed.ncbi.nlm.nih.gov/9680254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1573828/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mechanism of Action
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Caption: LY 341495 antagonizes mGIuR2/3, preventing Gi/o-mediated inhibition of Adenylyl
Cyclase.[1][2]
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In Vivo Application Notes

When moving to animal models, the solubility advantage of the Disodium Salt significantly

simplifies the workflow.

Dosing Range: Typically 0.3 — 3.0 mg/kg (i.p.).[4]
Vehicle Preparation:

o Dissolve Disodium Salt directly in sterile 0.9% Saline.
o No detergents (Tween/Cremophor) are needed.

o No DMSO is needed.

Pharmacokinetics:

o Rapid absorption.

o Brain penetrant.[5]

o Half-life (

) in rats is approximately 44 minutes.[6] Dosing should be timed 30-60 minutes prior to
behavioral testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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